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Compound of Interest

Compound Name: Fludazonium chloride

Cat. No.: B1662727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fludazonium chloride is an antifungal agent utilized in the research and development of

treatments for both superficial and systemic fungal infections.[1][2] Accurate and consistent

preparation of stock solutions is critical for reliable experimental results. These application

notes provide detailed protocols for the preparation, storage, and stability assessment of

Fludazonium chloride stock solutions.

Physicochemical Properties
A summary of the key physicochemical properties of Fludazonium chloride is presented in

Table 1.

Table 1: Physicochemical Properties of Fludazonium Chloride
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Property Value Source

CAS Number 53597-28-7 [1]

Molecular Formula C₂₆H₂₀Cl₅FN₂O₂ [1]

Molecular Weight 588.71 g/mol [1][3][4]

Solubility Soluble in DMSO [1][5]

Appearance Solid (form may vary) N/A

Stock Solution Preparation
Materials and Equipment

Fludazonium chloride powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Sterile, disposable serological pipettes and pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Protocol for Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Fludazonium chloride in

DMSO. Adjustments to the mass of Fludazonium chloride and the volume of DMSO can be

made to achieve other desired concentrations.
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Pre-weighing Preparation: In a biological safety cabinet or a designated clean area, label a

sterile conical vial with the compound name, concentration, solvent, and date of preparation.

Weighing Fludazonium Chloride: Carefully weigh the desired amount of Fludazonium
chloride powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10

mM stock solution, weigh 5.89 mg of Fludazonium chloride (refer to Table 2 for

calculations).

Dissolution:

Transfer the weighed Fludazonium chloride to the labeled sterile vial.

Add the calculated volume of sterile DMSO. For a 10 mM solution using 5.89 mg of the

compound, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly for at least 1-2 minutes to facilitate dissolution.

Enhancing Solubility (if necessary): If the compound does not fully dissolve, heat the solution

to 37°C and sonicate in an ultrasonic bath for a short period.[1][2] Visually inspect the

solution to ensure complete dissolution before proceeding.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene microcentrifuge tubes. This minimizes contamination and degradation from

repeated freeze-thaw cycles.[1][2]

Store the aliquots at -20°C or -80°C.

Table 2: Example Volumes for Fludazonium Chloride Stock Solution Preparation
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Desired Concentration
Mass of Fludazonium
Chloride (for 1 mL final
volume)

Volume of DMSO

1 mM 0.589 mg 1 mL

5 mM 2.945 mg 1 mL

10 mM 5.89 mg 1 mL

Note: The molecular weight of 588.71 g/mol was used for these calculations.

Experimental Workflow
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Caption: Workflow for Fludazonium Chloride Stock Solution Preparation.

Storage and Stability
Proper storage is crucial to maintain the integrity of the Fludazonium chloride stock solution.

Table 3: Recommended Storage Conditions and Stability
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Storage Temperature
Recommended Duration of
Use

Source

-20°C Within 1 month [1][2]

-80°C Within 6 months [1][2]

To avoid degradation, it is strongly recommended to store the stock solution in small aliquots to

prevent repeated freeze-thaw cycles.[1][2]

Quality Control
While extensive quality control may not be necessary for routine laboratory use, for sensitive

applications, the following can be considered:

Visual Inspection: Before each use, visually inspect the thawed aliquot for any signs of

precipitation. If precipitate is observed, warm the solution to 37°C and vortex to redissolve.

Purity and Identity Confirmation (for GMP or GLP studies): For rigorous studies, techniques

such as High-Performance Liquid Chromatography (HPLC) can be used to assess the purity

and concentration of the stock solution over time.

Safety Precautions
Handle Fludazonium chloride in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.[6]

Chemical Structure of Fludazonium Chloride

Fludazonium Chloride Structure
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Caption: Chemical Structure of Fludazonium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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